Cas no 2228800-15-3 (2-(dimethyl-1,2-oxazol-4-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(dimethyl-1,2-oxazol-4-yl)-1,1-difluoropropan-2-amine
• CAS No: 2228800-15-3
• MF: C₈H₁₂F₂N₂O
• MW: 190.190488815308
• CID: 5996161
• PubChem ID: 165630880
• Update Time: 2025-11-01

2-(dimethyl-1,2-oxazol-4-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1,2-oxazol-4-yl)-1,1-difluoropropan-2-amine
• EN300-1939483
• 2228800-15-3

• Inchi： 1S/C8H12F2N2O/c1-4-6(5(2)13-12-4)8(3,11)7(9)10/h7H,11H2,1-3H3
• InChI Key： PTGCXHZLJYVLDZ-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C(C)=NOC=1C)N)F

Computed Properties

• Exact Mass: 190.09176933g/mol
• Monoisotopic Mass: 190.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52Ų

Additional information on 2-(dimethyl-1,2-oxazol-4-yl)-1,1-difluoropropan-2-amine

Comprehensive Overview of 2-(dimethyl-1,2-oxazol-4-yl)-1,1-difluoropropan-2-amine (CAS No. 2228800-15-3)

The compound 2-(dimethyl-1,2-oxazol-4-yl)-1,1-difluoropropan-2-amine (CAS No. 2228800-15-3) is a fluorinated amine derivative featuring a dimethyloxazole moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of both difluoropropan-2-amine and dimethyl-1,2-oxazol-4-yl groups contributes to its distinctive physicochemical properties, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in fluorinated compounds like 2-(dimethyl-1,2-oxazol-4-yl)-1,1-difluoropropan-2-amine, particularly in the context of bioisosteric replacement strategies and metabolic stability enhancement. Researchers are actively investigating how the difluoropropan-2-amine moiety influences molecular interactions with biological targets, a topic frequently searched in academic databases. The compound's CAS No. 2228800-15-3 serves as a crucial identifier for patent searches and regulatory documentation.

From a synthetic perspective, the preparation of 2-(dimethyl-1,2-oxazol-4-yl)-1,1-difluoropropan-2-amine typically involves multi-step organic transformations. The dimethyl-1,2-oxazole ring can be constructed through cyclization reactions, while the difluoropropan-2-amine segment often requires specialized fluorination techniques. These synthetic challenges align with current trends in green chemistry and atom-economical processes, addressing common queries about sustainable synthesis methods.

The pharmaceutical industry shows particular interest in this compound class due to its potential blood-brain barrier permeability and CNS activity - keywords frequently appearing in medicinal chemistry literature. While CAS No. 2228800-15-3 itself may not be a commercial drug candidate, its structural features inform the design of novel therapeutics targeting neurological disorders, a hot topic in current biomedical research.

Analytical characterization of 2-(dimethyl-1,2-oxazol-4-yl)-1,1-difluoropropan-2-amine typically employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and stereochemical configuration, addressing common quality control questions in chemical manufacturing. The difluoropropan-2-amine moiety presents unique analytical challenges due to fluorine's distinctive NMR properties.

In material science applications, derivatives of 2-(dimethyl-1,2-oxazol-4-yl)-1,1-difluoropropan-2-amine have shown promise as building blocks for functional polymers and liquid crystals. The electron-withdrawing nature of the difluoropropan-2-amine group can modulate electronic properties, making it relevant to emerging technologies in organic electronics - a field generating substantial online search traffic.

Regulatory aspects surrounding CAS No. 2228800-15-3 require careful consideration, particularly regarding REACH compliance and GMP standards for pharmaceutical applications. These compliance topics represent frequent search queries among industry professionals. The compound's dimethyl-1,2-oxazol-4-yl component may influence its environmental fate and biodegradation profile, important factors in ecological risk assessments.

Future research directions for 2-(dimethyl-1,2-oxazol-4-yl)-1,1-difluoropropan-2-amine may explore its potential in catalysis and asymmetric synthesis, addressing the growing demand for chiral building blocks. The compound's structural features suggest possible applications in organocatalysis, particularly in reactions benefiting from fluorine's unique electronic effects.

From a commercial perspective, suppliers of CAS No. 2228800-15-3 should emphasize batch-to-batch consistency and comprehensive analytical documentation, as these quality parameters dominate purchaser inquiries. The difluoropropan-2-amine moiety's stability under various storage conditions represents another practical consideration for potential users.

The scientific literature contains limited but growing references to 2-(dimethyl-1,2-oxazol-4-yl)-1,1-difluoropropan-2-amine, suggesting its emerging importance in specialized chemical applications. Researchers investigating heterocyclic fluorinated compounds or amine derivatives frequently encounter this structural motif in patent literature and journal publications.